Cas no 820237-71-6 (Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester)

Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester structure
820237-71-6 structure
Product Name:Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
CAS No:820237-71-6
MF:C17H24O5
MW:308.369465827942
CID:700607
PubChem ID:11472340
Update Time:2025-04-19

Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
    • ethyl 4-(6-formyl-2-methyl-3-propoxyphenoxy)butanoate
    • UOTIWBJTOJMKBX-UHFFFAOYSA-N
    • DTXSID60467039
    • Ethyl 4-(6-Formyl-2-methyl-3-propoxy-phenoxy)-butanoate
    • 820237-71-6
    • SCHEMBL5448955
    • Inchi: 1S/C17H24O5/c1-4-10-21-15-9-8-14(12-18)17(13(15)3)22-11-6-7-16(19)20-5-2/h8-9,12H,4-7,10-11H2,1-3H3
    • InChI Key: UOTIWBJTOJMKBX-UHFFFAOYSA-N
    • SMILES: O(CCCC(=O)OCC)C1C(C=O)=CC=C(C=1C)OCCC

Computed Properties

  • Exact Mass: 308.16237386g/mol
  • Monoisotopic Mass: 308.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61.8Ų

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